Cas no 2092232-27-2 (2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: 2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 2092232-27-2
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 5045817
• Update Time: 2025-05-26

2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-(pyridin-4-yl)-1H-pyrazol-4-yl)ethan-1-ol
• 2-(5-pyridin-4-yl-1H-pyrazol-4-yl)ethanol
• 2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)ethan-1-ol

• Inchi： 1S/C10H11N3O/c14-6-3-9-7-12-13-10(9)8-1-4-11-5-2-8/h1-2,4-5,7,14H,3,6H2,(H,12,13)
• InChI Key： NSUMAQHCRHEIMA-UHFFFAOYSA-N
• SMILES： OCCC1C=NNC=1C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 171
• XLogP3: 0.4
• Topological Polar Surface Area: 61.8

Additional information on 2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)ethan-1-ol

Comprehensive Overview of 2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)ethan-1-ol (CAS No. 2092232-27-2): Properties, Applications, and Research Insights

The compound 2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)ethan-1-ol (CAS No. 2092232-27-2) is a heterocyclic organic molecule featuring a pyridine and pyrazole core linked to an ethanol moiety. This structure endows it with unique physicochemical properties, making it a subject of interest in pharmaceutical research, material science, and chemical synthesis. Its molecular formula and structural complexity have spurred investigations into its potential as a building block for bioactive molecules, particularly in drug discovery targeting inflammation and metabolic disorders.

Recent advancements in AI-driven drug design and computational chemistry have highlighted the role of 2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)ethan-1-ol in virtual screening workflows. Researchers are leveraging its hydrogen-bonding capacity and aromatic stacking interactions to develop novel kinase inhibitors, a hot topic in oncology research. The compound's solubility profile and logP value also align with the growing demand for "beyond Rule of Five" (bRo5) molecules in modern therapeutics.

In material science, the pyridine-pyrazole hybrid structure of CAS 2092232-27-2 has shown promise in constructing metal-organic frameworks (MOFs). These applications resonate with current trends in carbon capture technologies and energy storage systems, addressing frequently searched sustainability challenges. Its thermal stability data (typically above 200°C) makes it suitable for high-performance polymer additives, a niche explored in advanced manufacturing forums.

Synthetic methodologies for 2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)ethan-1-ol often involve multicomponent reactions or catalytic cross-coupling, reflecting the pharmaceutical industry's shift toward atom-efficient synthesis. Analytical characterization typically combines HPLC purity analysis (>98%), NMR spectroscopy, and mass spectrometry – techniques frequently queried by chemistry professionals in search engines. The compound's storage conditions (usually 2-8°C under inert atmosphere) are critical for maintaining stability, a practical concern for laboratory users.

Emerging studies suggest derivatives of this scaffold may modulate G-protein-coupled receptors (GPCRs), tying into trending searches about personalized medicine approaches. Its structure-activity relationship (SAR) profiles are being mapped using machine learning algorithms, demonstrating how traditional medicinal chemistry intersects with digital transformation in life sciences. Patent literature reveals growing IP activity around similar N-heterocyclic compounds, particularly in metabolic disease applications.

From a commercial perspective, 2092232-27-2 is typically supplied as a white to off-white crystalline powder with documented COA specifications. Quality control measures address common purchaser concerns about residual solvents and heavy metal content, aligning with stringent regulatory standards. The compound's supply chain considerations reflect broader industry discussions about pharmaceutical raw material security, especially post-pandemic.

Future research directions may explore the compound's potential in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, two rapidly evolving areas in drug discovery. Its bifunctional character (combining hydrogen bond donors/acceptors with aromatic systems) makes it particularly valuable for designing allosteric modulators, a subject of numerous recent PubMed queries. Environmental fate studies of such N-containing heterocycles are also gaining attention in green chemistry initiatives.